molecular formula C17H11N3O2 B8473849 N-(3-Ethynylphenyl)-2H-[1,3]dioxolo[4,5-G]quinazolin-8-amine CAS No. 183321-65-5

N-(3-Ethynylphenyl)-2H-[1,3]dioxolo[4,5-G]quinazolin-8-amine

Cat. No.: B8473849
CAS No.: 183321-65-5
M. Wt: 289.29 g/mol
InChI Key: LBAXXGJEHLZEQP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3-Ethynylphenyl)-2H-[1,3]dioxolo[4,5-G]quinazolin-8-amine is a useful research compound. Its molecular formula is C17H11N3O2 and its molecular weight is 289.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

183321-65-5

Molecular Formula

C17H11N3O2

Molecular Weight

289.29 g/mol

IUPAC Name

N-(3-ethynylphenyl)-[1,3]dioxolo[4,5-g]quinazolin-8-amine

InChI

InChI=1S/C17H11N3O2/c1-2-11-4-3-5-12(6-11)20-17-13-7-15-16(22-10-21-15)8-14(13)18-9-19-17/h1,3-9H,10H2,(H,18,19,20)

InChI Key

LBAXXGJEHLZEQP-UHFFFAOYSA-N

Canonical SMILES

C#CC1=CC(=CC=C1)NC2=NC=NC3=CC4=C(C=C32)OCO4

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 8-chloro-[1,3]dioxolo[4,5-g]quinazoline (0.200 g, 1.04 mmol) and 3-ethynylaniline (0.127 g, 1.09 mmol) in 5 mL isopropanol was heated to reflux overnight, then cooled to ambient temperature. Precipitate was collected and washed to give [1,3]dioxolo[4,5-g]quinazolin-8-yl-(3-ethynyl-phenyl)-amine (0.266 g, 78%): mp greater than 350° C.
Quantity
0.2 g
Type
reactant
Reaction Step One
Quantity
0.127 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One

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